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Introduction
Benzylidene-D-glucitol, also known by its INCI name Dibenzylidene Sorbitol (and its

derivative Dimethyldibenzylidene Sorbitol), is a versatile gelling agent and viscosity modifier

used in a wide range of cosmetic and personal care products.[1][2] It is particularly valued for

its ability to structure oil phases and create clear, solid, or semi-solid formulations such as gels,

sticks, and thick emulsions.[1][3] This document provides detailed application notes and

protocols for the effective use of Benzylidene-D-glucitol in cosmetic formulations.

Mechanism of Action: Benzylidene-D-glucitol is a low-molecular-weight gelator that self-

assembles in organic solvents and oils to form a three-dimensional fibrillar network.[3][4][5]

This network entraps the liquid phase, leading to a significant increase in viscosity and the

formation of a gel. The formation of this network is thermally reversible, meaning the gel will

melt upon heating and reform upon cooling.

Key Properties and Applications
Viscosity Control: Benzylidene-D-glucitol is an effective thickener and gelling agent for a

variety of cosmetic oils and solvents.[2][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15176672?utm_src=pdf-interest
https://www.benchchem.com/product/b15176672?utm_src=pdf-body
https://pubs.rsc.org/en/content/getauthorversionpdf/c5sm00845j
https://cosmileeurope.eu/inci/detail/4313/dibenzylidene-sorbitol/
https://pubs.rsc.org/en/content/getauthorversionpdf/c5sm00845j
https://www.researchgate.net/publication/277411534_1324-Dibenzylidene-D-sorbitol_DBS_and_its_derivatives_-_efficient_versatile_and_industrially-relevant_low-molecular-weight_gelators_with_over_100_years_of_history_and_a_bright_future
https://www.benchchem.com/product/b15176672?utm_src=pdf-body
https://www.benchchem.com/product/b15176672?utm_src=pdf-body
https://www.researchgate.net/publication/277411534_1324-Dibenzylidene-D-sorbitol_DBS_and_its_derivatives_-_efficient_versatile_and_industrially-relevant_low-molecular-weight_gelators_with_over_100_years_of_history_and_a_bright_future
https://eprints.nottingham.ac.uk/68550/1/Glenieliz%20Dizon%20Thesis%20Final%20Correction.pdf
https://www.researchgate.net/publication/238994738_Rheological_properties_of_dibenzylidene_sorbitol_networks_in_polypropylene_oxide_matrices
https://www.benchchem.com/product/b15176672?utm_src=pdf-body
https://cosmileeurope.eu/inci/detail/4313/dibenzylidene-sorbitol/
https://cosmileeurope.eu/inci/detail/1608/benzylidene-sorbitol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clarity: It can be used to create transparent gels and sticks, which is highly desirable for

aesthetic purposes.[7][8]

Formulation Types: Common applications include antiperspirant and deodorant sticks, lip

balms, solid perfumes, and clear gels.[7][8]

INCI Names: Dibenzylidene Sorbitol, Dimethyldibenzylidene Sorbitol.

Data Presentation: Viscosity Modification
The viscosity-enhancing properties of Benzylidene-D-glucitol are dependent on its

concentration and the solvent system used. While specific viscosity values in centipoise (cP)

are not readily available in a comparative table format in the reviewed literature, the following

table summarizes the observed effects on storage modulus (G'), a measure of the elastic

response of a material, which is indicative of gel strength and structure formation.

Concentration of
Dibenzylidene Sorbitol (%
w/w)

Solvent System
Observed Effect on
Viscosity/Gel Strength

0.5% Propylene Glycol
Significant increase in viscosity

and elasticity.[5][9]

1.0% Propylene Glycol
Further increase in gel strength

and structure.

2.0% Propylene Glycol
Formation of a firm gel with a

high storage modulus.[9]

0.5 - 4.0%
Propylene Glycol based

cosmetic stick

Effective gelling and

structuring agent.[7][8]

Experimental Protocols
Protocol for Preparation of a Clear Cosmetic Gel
This protocol outlines the general procedure for creating a clear gel using Benzylidene-D-
glucitol in a propylene glycol base.
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Materials:

Benzylidene-D-glucitol (Dibenzylidene Sorbitol)

Propylene Glycol

Heat-resistant beaker

Magnetic stirrer with hot plate

Thermometer

Procedure:

To the heat-resistant beaker, add the desired amount of Propylene Glycol.

Begin stirring the Propylene Glycol with the magnetic stirrer to create a vortex.

Slowly add the Benzylidene-D-glucitol powder to the vortex to ensure good dispersion. A

typical concentration range is 0.5% to 4.0% w/w.[7][8]

Heat the mixture to 95-105°C while continuing to stir.[7]

Maintain this temperature and continue stirring until all the Benzylidene-D-glucitol has

completely dissolved and the solution is clear.

Once fully dissolved, remove the beaker from the heat and allow it to cool to room

temperature without stirring. The gel will form as it cools.

Pour the hot, clear liquid into the final packaging before it solidifies.

Below is a DOT script for the experimental workflow of preparing a clear cosmetic gel.
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Workflow for Clear Cosmetic Gel Preparation
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Protocol for Incorporating Benzylidene-D-glucitol into
an Oil-in-Water (O/W) Emulsion
This protocol provides a general method for using Benzylidene-D-glucitol to thicken the oil

phase of an O/W emulsion.

Materials:

Oil Phase:

Cosmetic oils (e.g., mineral oil, esters)

Benzylidene-D-glucitol (0.5-2.0% of the total formulation)

Oil-soluble emulsifier(s)

Water Phase:

Deionized water

Water-soluble emulsifier(s)

Humectants (e.g., glycerin)

Preservative

Two heat-resistant beakers

Homogenizer or high-shear mixer

Water bath or hot plates

Thermometers

Procedure:

Prepare the Oil Phase:

In one beaker, combine the cosmetic oils and the oil-soluble emulsifier(s).
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Add the Benzylidene-D-glucitol to the oil phase.

Heat the oil phase to 95-105°C with stirring until the Benzylidene-D-glucitol is completely

dissolved.

Prepare the Water Phase:

In a separate beaker, combine the deionized water, water-soluble emulsifier(s),

humectants, and preservative.

Heat the water phase to a similar temperature as the oil phase (around 75-80°C).

Emulsification:

Slowly add the water phase to the oil phase while homogenizing at high speed.

Continue homogenization for 5-10 minutes to form a stable emulsion.

Cooling:

Begin cooling the emulsion while stirring gently with a propeller mixer.

The viscosity will increase significantly as the emulsion cools and the Benzylidene-D-
glucitol network forms.

Final Additions:

Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients

such as fragrances or active ingredients.

Stir until uniform.

Below is a DOT script illustrating the logical relationship in formulating an O/W emulsion with

Benzylidene-D-glucitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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